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The ¹³C-octanoic acid breath test is a non-invasive method for measuring the rate of solid-

phase gastric emptying. Its adoption in clinical research and drug development hinges on its

reproducibility and comparability with the established gold standard, scintigraphy. This guide

provides an objective comparison of the ¹³C-octanoic acid breath test's performance, supported

by experimental data, to aid researchers, scientists, and drug development professionals in

their evaluation of this technology.

Performance and Reproducibility
The reproducibility of the ¹³C-octanoic acid breath test has been a key area of investigation,

with studies consistently demonstrating its reliability, particularly for intra-individual

comparisons. Research indicates that the test is as reproducible as scintigraphy.[1]

One multicenter study involving 69 healthy subjects and 54 patients with dyspeptic or reflux

symptoms reported good reproducibility, with an intra-subject coefficient of variation (CVintra) of

15% and an inter-subject coefficient of variation (CVinter) of 24%.[2] Another study focusing on

healthy volunteers found a high degree of reproducibility within individuals, with a mean

coefficient of variation of 12%.[3] In the pediatric population, a study on preterm infants also

concluded that the test is a reliable and reproducible measure of gastric emptying.[4]

While the test demonstrates good reproducibility, its direct correlation with scintigraphy for

determining gastric half-emptying time (t1/2) has shown some variability across studies. Some

research has found a highly significant positive correlation between the t1/2 values obtained

from the ¹³C-octanoic acid breath test and scintigraphy, particularly in diabetic patients.[5]
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However, other studies in healthy volunteers have reported weak or no significant correlation

between the t1/2 measurements of the two tests.[1][3][6] Despite this, the differences in t1/2

measurements between the tests have been shown to be highly reproducible within the same

subject.[1] This suggests that while absolute values may differ, the breath test is a reliable tool

for tracking changes in gastric emptying within an individual, making it well-suited for

pharmacological studies.[2][7]

Data Presentation
For a clear comparison of the quantitative data on the reproducibility and performance of the

¹³C-octanoic acid breath test, the following tables summarize key findings from various studies.

Table 1: Reproducibility Metrics of the ¹³C-Octanoic Acid Breath Test

Parameter Value Study Population Reference

Intra-subject

Coefficient of Variation

(CVintra)

15%
Healthy Subjects &

Patients
[2]

Inter-subject

Coefficient of Variation

(CVinter)

24%
Healthy Subjects &

Patients
[2]

Mean Coefficient of

Variation (within

individuals)

12% Healthy Volunteers [3]

Within-subject

variability of t(1/2)
17% Healthy Subjects [8]

Table 2: Comparison with Scintigraphy
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Parameter Finding Study Population Reference

Correlation of t1/2
Significant but weak

(rs = 0.54)
Healthy Volunteers [1]

Correlation of t1/2
Not significantly

correlated
Healthy Volunteers [3]

Correlation of t1/2
No correlation (r =

0.26)

Patients with

Functional Dyspepsia
[6]

Correlation of t1/2

Highly significant

positive correlation (r

= 0.8257)

Diabetic Patients [5]

Sensitivity 67%
Healthy Subjects &

Patients
[2]

Specificity 80%
Healthy Subjects &

Patients
[2]

Experimental Protocols
The standardized protocol for the ¹³C-octanoic acid breath test is crucial for ensuring the

reproducibility and comparability of results. The following outlines a typical experimental

methodology.

Test Meal Preparation and Administration:

A standardized test meal is provided to the subject after an overnight fast of at least 10 hours.

[9][10] The most commonly used meal consists of:

One scrambled egg with the yolk containing 91 mg of ¹³C-octanoic acid.[9][11]

Two slices of white bread.[9]

15 g of margarine.[9]

150 mL of water.[9]
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Breath Sample Collection:

Breath samples are collected before the test meal to establish a baseline ¹³CO₂ level.[9]

Subsequent samples are collected at regular intervals. A common sampling schedule involves

collecting samples every 15 minutes for the first two hours and then every 30 minutes for the

following two to four hours, for a total test duration of four to six hours.[1][9] Some studies have

suggested that a reduced number of samples (e.g., 11 samples over 6 hours) can still provide

sufficient data to accurately characterize the gastric emptying curve.[1]

Sample Analysis:

The collected breath samples are analyzed for ¹³CO₂ enrichment using isotope ratio mass

spectrometry or infrared isotope analysis.[4][9] The rate of appearance of ¹³CO₂ in the breath

reflects the rate of gastric emptying, as the passage of the ¹³C-octanoic acid from the stomach

to the duodenum is the rate-limiting step in its metabolism.[9][11]

Visualizing the Process
To better understand the experimental workflow and the underlying physiological principles of

the ¹³C-octanoic acid breath test, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Reproducibility and simplification of 13C-octanoic acid breath test for gastric emptying of
solids - PubMed [pubmed.ncbi.nlm.nih.gov]

2. 13C-octanoic acid breath test for gastric emptying measurement - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. [13C]octanoic acid breath test for gastric emptying of solids: accuracy, reproducibility, and
comparison with scintigraphy - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1324543?utm_src=pdf-body-img
https://www.benchchem.com/product/b1324543?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/9448183/
https://pubmed.ncbi.nlm.nih.gov/9448183/
https://pubmed.ncbi.nlm.nih.gov/10656216/
https://pubmed.ncbi.nlm.nih.gov/10656216/
https://pubmed.ncbi.nlm.nih.gov/9097998/
https://pubmed.ncbi.nlm.nih.gov/9097998/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Reproducibility of the 13C-octanoic acid breath test for assessment of gastric emptying in
healthy preterm infants - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Measurement of gastric emptying by 13C-octanoic acid breath test versus scintigraphy in
diabetics - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Measuring gastric emptying: comparison of 13C-octanoic acid breath test and scintigraphy
- PubMed [pubmed.ncbi.nlm.nih.gov]

7. europeanreview.org [europeanreview.org]

8. (13)C-octanoic acid breath test (OBT) with a new test meal (EXPIROGer): Toward
standardization for testing gastric emptying of solids - PubMed [pubmed.ncbi.nlm.nih.gov]

9. digestivehealth.org.au [digestivehealth.org.au]

10. The [ 13C]octanoic acid breath test for gastric emptying quantification: A focus on
nutrition and modeling - PMC [pmc.ncbi.nlm.nih.gov]

11. kibion.com [kibion.com]

To cite this document: BenchChem. [Evaluating the Reproducibility of the 13C-Octanoic Acid
Breath Test: A Comparison Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1324543#evaluating-the-reproducibility-of-the-13c-
octanoic-acid-breath-test]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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